1-((1-methyl-1H-pyrrol-2-yl)methyl)-4-phenylpiperazine dihydrochloride
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Overview
Description
The compound “(1-Methyl-1H-pyrrol-2-yl)methanamine hydrochloride” has a CAS Number: 1958064-71-5 and a molecular weight of 146.62 . It is a solid at room temperature .
Molecular Structure Analysis
The molecular formula of “(1-Methyl-1H-pyrrol-2-yl)methanamine hydrochloride” is C6H11ClN2 .Physical And Chemical Properties Analysis
“(1-Methyl-1H-pyrrol-2-yl)methanamine hydrochloride” is a solid at room temperature .Scientific Research Applications
Neurotoxicity and Environmental Contaminants
Research into the effects of various chemicals on human health and the environment is a critical area of scientific inquiry. For example, investigations into organochlorine compounds in breast milk have highlighted the decreasing levels of these compounds over 20-30 years, reflecting changes in environmental contamination and human exposure. Similarly, the increase in polybrominated diphenyl ethers (PBDEs) levels over time underscores the evolving nature of environmental contaminants and their potential impact on human health (Norén & Meironyté, 2000).
Neuropharmacology and Receptor Imaging
The exploration of receptor binding in the brain, such as the 5-HT(1A) receptor imaging with compounds like [(18)f]p-MPPF, offers insights into the brain's neuropharmacology. These studies are crucial for understanding the mechanisms of action of potential therapeutic agents and their interactions within the brain (Passchier et al., 2000).
Substance Misidentification and Analytical Toxicology
Analytical toxicology research, such as the identification of substances that cross-react in drug screenings, highlights the importance of precise chemical analysis in medical and forensic contexts. For instance, studies on how trazodone, meta-chlorophenylpiperazine (m-CPP), and trifluoromethylphenylpiperazine (TFMPP) can affect drug test outcomes underscore the challenges in distinguishing between various compounds (Logan et al., 2010).
Pesticide Exposure and Human Health
Investigations into the exposure of children to organophosphorus and pyrethroid pesticides and the associated risks provide valuable data on the environmental and health implications of chemical exposure. Such research is fundamental for developing public health policies and regulations to protect vulnerable populations (Babina et al., 2012).
Safety and Hazards
properties
IUPAC Name |
1-[(1-methylpyrrol-2-yl)methyl]-4-phenylpiperazine;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3.2ClH/c1-17-9-5-8-16(17)14-18-10-12-19(13-11-18)15-6-3-2-4-7-15;;/h2-9H,10-14H2,1H3;2*1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEAHGARZXRLDGS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1CN2CCN(CC2)C3=CC=CC=C3.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23Cl2N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.